Cas no 4206-58-0 (Sinapaldehyde)
Sinapaldehyde structure
Product Name:Sinapaldehyde
CAS No:4206-58-0
MF:C11H12O4
MW:208.210583686829
MDL:MFCD00075980
CID:330016
PubChem ID:5280802
Update Time:2025-04-19
Sinapaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenal,3-(4-hydroxy-3,5-dimethoxyphenyl)-, (2E)-
- Sinapaldehyde
- Sinapinaldehyde
- SINAPINALDEHYDE(RG)
- TRANS-3,5-DIMETHOXY-4-HYDROXY
- trans-3.5-Dimethoxy-4-hydroxycinnamaldehyde
- Trans-3,5-Dimethoxy-4-Hydroxy Cinnamaldehyde
- [ "" ]
-
- MDL： MFCD00075980
- Inchi： 1S/C11H12O4/c1-14-9-6-8(4-3-5-12)7-10(15-2)11(9)13/h3-7,13H,1-2H3/b4-3-
- InChI Key： CDICDSOGTRCHMG-ARJAWSKDSA-N
- SMILES： COC1C(O)=C(OC)C=C(/C=C\C=O)C=1
Computed Properties
- Exact Mass: 208.07400
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.4
- Topological Polar Surface Area: 55.8
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.2±0.1 g/cm3
- Melting Point: 104-106 °C (lit.)
- Boiling Point: 372.3±37.0 °C at 760 mmHg
- Flash Point: 146.3±20.0 °C
- PSA: 55.76000
- LogP: 1.62150
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Sinapaldehyde Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：2-8°C
Sinapaldehyde Customs Data
- HS CODE：2912499000
- Customs Data：
China Customs Code:
2912499000Overview:
2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
Sinapaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H533140-25mg |
(E)-3-(4-Hydroxy-3,5-dimethoxyphenyl)acrylaldehyde |
4206-58-0 | 25mg |
$ 63.00 | 2023-09-07 | ||
| TRC | H533140-50mg |
(E)-3-(4-Hydroxy-3,5-dimethoxyphenyl)acrylaldehyde |
4206-58-0 | 50mg |
$ 86.00 | 2023-09-07 | ||
| TRC | H533140-200mg |
(E)-3-(4-Hydroxy-3,5-dimethoxyphenyl)acrylaldehyde |
4206-58-0 | 200mg |
$ 158.00 | 2023-09-07 | ||
| MedChemExpress | HY-N1312-50mg |
Sinapaldehyde |
4206-58-0 | 99.96% | 50mg |
￥600 | 2025-04-16 | |
| MedChemExpress | HY-N1312-100mg |
Sinapaldehyde |
4206-58-0 | 99.96% | 100mg |
￥850 | 2025-04-16 | |
| MedChemExpress | HY-N1312-250mg |
Sinapaldehyde |
4206-58-0 | 99.96% | 250mg |
￥1100 | 2025-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S924831-50mg |
Sinapaldehyde |
4206-58-0 | ≥98% | 50mg |
￥320.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S924831-250mg |
Sinapaldehyde |
4206-58-0 | ≥98% | 250mg |
￥688.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S924831-1g |
Sinapaldehyde |
4206-58-0 | ≥98% | 1g |
￥1,888.00 | 2022-08-31 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2281-5 mg |
Sinapaldehyde |
4206-58-0 | 99.59% | 5mg |
￥287.00 | 2022-04-26 |
Sinapaldehyde Related Literature
-
Sara Canas,António Pedro Belchior,Maria Isabel Spranger,Raúl Bruno-de-Sousa Anal. Methods 2011 3 186
-
Ting-Ting Xu,Tao-Shan Jiang,Xiao-Lan Han,Yuan-Hong Xu,Jin-Ping Qiao Org. Biomol. Chem. 2018 16 5350
-
Hoon Kim,John Ralph,Fachuang Lu,Sally A. Ralph,Alain-M. Boudet,John J. MacKay,Ronald R. Sederoff,Takashi Ito,Shingo Kawai,Hideo Ohashi,Takayoshi Higuchi Org. Biomol. Chem. 2003 1 268
-
Jianpeng Li,Siqiang Jia,Chao Yuan,Bin Yu,Zheng Zhang,Meng Zhao,Pengfei Liu,Xia Li,Bo Cui Food Funct. 2022 13 11503
-
Tiffany M. Jarrell,Christopher L. Marcum,Huaming Sheng,Benjamin C. Owen,C. J. O'Lenick,Hagen Maraun,Joseph J. Bozell,Hilkka I. Kentt?maa Green Chem. 2014 16 2713
4206-58-0 (Sinapaldehyde) Related Products
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- 20649-42-7(trans-Ferulaldehyde)
- 249647-14-1(2-Propenal,3-(3,4-dihydroxy-5-methoxyphenyl)-)
- 87345-53-7(2-Propenal, 3-(4-hydroxy-3,5-dimethoxyphenyl)-)
- 58045-88-8((E)-3,4-Dimethoxycinnamaldehyde)
- 34346-90-2(2-Propenal,3-(3,4,5-trimethoxyphenyl)-)
- 458-36-6(Coniferaldehyde)
- 391895-46-8(2-Propenal,3-(4-ethoxy-3-methoxyphenyl)-, (2E)-)
- 20649-43-8((E)-3-(4-Hydroxy-3,5-dimethoxyphenyl)acrylaldehyde)
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